![molecular formula C20H21N3O3S B2561229 N-(2-tert-butyl-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)naphthalene-2-carboxamide CAS No. 681265-23-6](/img/structure/B2561229.png)
N-(2-tert-butyl-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)naphthalene-2-carboxamide
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Overview
Description
N-(2-tert-butyl-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)naphthalene-2-carboxamide is a useful research compound. Its molecular formula is C20H21N3O3S and its molecular weight is 383.47. The purity is usually 95%.
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Scientific Research Applications
Enhancing Reductive Cleavage of Aromatic Carboxamides
Research on aromatic and heteroaromatic N-benzyl carboxamides, including derivatives of naphthalene, has shown their capacity for regiospecific cleavage of C(O)-N bonds under mild reductive conditions. This process has been studied for its potential in facilitating the synthesis of protected amines, which could be relevant to the compound due to structural similarities in the context of reductive cleavage applications (Ragnarsson et al., 2001).
Molecular Interactions in Catalysis
The study of electron-deficient molecules like naphthalene diimides (NDIs) highlights their use in various fields due to their redox activity. An electron-deficient metal-organic framework incorporating NDIs demonstrated potential as an efficient electron-transfer catalyst for selective oxidative coupling. This insight could be relevant for understanding how structurally related compounds might be utilized in catalysis and material science applications (Liu et al., 2022).
Mechanism of Action
Target of Action
The compound “N-(2-(tert-butyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-naphthamide” belongs to the class of pyrazoles . Pyrazoles are a type of organic compound with a five-membered aromatic ring. These compounds are often used in the field of medicinal chemistry due to their diverse biological activities .
Mode of Action
The exact nature of these interactions would depend on the specific functional groups present in the compound .
Biochemical Pathways
Pyrazoles can be involved in a variety of biochemical pathways, depending on their specific structure and the targets they interact with. They have been found to have anti-inflammatory, analgesic, antipyretic, and antimicrobial activities .
Pharmacokinetics
The pharmacokinetics of a compound refers to how it is absorbed, distributed, metabolized, and excreted by the body. The pharmacokinetics of pyrazoles can vary widely depending on their specific structure .
Result of Action
The result of the compound’s action would depend on its specific targets and mode of action. Pyrazoles have been found to have a variety of effects, including anti-inflammatory, analgesic, antipyretic, and antimicrobial activities .
Action Environment
The action environment of a compound refers to how environmental factors influence its action, efficacy, and stability. This can include factors such as pH, temperature, and the presence of other compounds .
properties
IUPAC Name |
N-(2-tert-butyl-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)naphthalene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O3S/c1-20(2,3)23-18(16-11-27(25,26)12-17(16)22-23)21-19(24)15-9-8-13-6-4-5-7-14(13)10-15/h4-10H,11-12H2,1-3H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRVKMORYDQKOLL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)N1C(=C2CS(=O)(=O)CC2=N1)NC(=O)C3=CC4=CC=CC=C4C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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